1-Benzylpiperazine-2-thione

• CAS No.: 190953-80-1
• Molecular Formula: C11H14N2S
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 1-benzylpiperazine-2-thione
• InChI: InChI=1S/C11H14N2S/c14-11-8-12-6-7-13(11)9-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key: MYWKXLZYJQXRTN-UHFFFAOYSA-N
• SMILES: C1CN(C(=S)CN1)CC2=CC=CC=C2

Description

1-Benzylpiperazine-2-thione is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-(tert-butyloxycarbonyl)piperazin-2-thione (925 mg, 3.02 mmol) in CH2Cl2 (25 mL) was added trifluoroacetic acid (2.5 mL). The mixture was stirred at room temperature, under nitrogen, for 2 h. The solvent was evaporated and the residue azeotroped with toluene (2×10 mL). The residue was partitioned between CH2Cl2 (2×50 mL) and Na2CO3 solution (10% (w/v), 40 mL). The combined organic layers were dried Na2SO4) and evaporated. The residue was chromatographed on silica, eluting with CH2Cl2 :MeOH (95:5) to afford the title compound (539 mg, 87%) as a pale orange solid. mp. 70-73° C. 1H NMR (250 MHz, CDCl3) δ3.11-3.16 (2H, m), 3.29-3.33 (2H, m), 4.10 (2H, s), 5.31 (2H, s), 7.30-7.37 (5H, m). MS (ES+) (207, M+1).